Cas no 139256-06-7 (4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)-
• CAS No: 139256-06-7
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 1264799
• PubChem ID: 5715241
• Update Time: 2025-05-20

4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)-
• 7-hydroxy-3-(3-methoxyphenyl)chromen-4-one
• HMS1440C13
• SVIVXHGAPCFWCS-UHFFFAOYSA-N
• Maybridge3_003225
• IDI1_014612
• 3''-methoxy-7-hydroxyisoflavone
• 7-hydroxy-3'-methoxyisoflavone
• BDBM50299416
• 139256-06-7
• DTXSID80420828
• CHEMBL573966
• 7-hydroxy-3-(3-methoxyphenyl)-4H-chromen-4-one
• 7-Hydroxy-3-(3-methoxy-phenyl)-chromen-4-one
• SCHEMBL2070726

• Inchi： 1S/C16H12O4/c1-19-12-4-2-3-10(7-12)14-9-20-15-8-11(17)5-6-13(15)16(14)18/h2-9,17H,1H3
• InChI Key： SVIVXHGAPCFWCS-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC(=CC1=2)O)=O)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 3'-O-methylated isoflavonoids

Additional information on 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)-

4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)- (CAS No. 139256-06-7)

4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)-, also known by its CAS number 139256-06-7, is a fascinating compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyran derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule features a benzopyran skeleton with a hydroxyl group at position 7 and a methoxyphenyl substituent at position 3, contributing to its unique chemical properties and bioactivity.

The benzopyran framework is a bicyclic structure consisting of a benzene ring fused to a pyran ring, which is a six-membered oxygen-containing ring. This structure is often associated with significant antioxidant and anti-inflammatory properties, making it a valuable target for drug discovery. The presence of the hydroxyl group at position 7 further enhances the compound's reactivity and ability to participate in hydrogen bonding, which is crucial for its interactions with biological systems.

Recent studies have highlighted the potential of 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)- as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play pivotal roles in the production of pro-inflammatory mediators, and their inhibition can lead to effective anti-inflammatory therapies with minimal side effects.

In addition to its anti-inflammatory properties, this compound has shown remarkable antioxidant activity, which is attributed to its ability to scavenge free radicals and quench reactive oxygen species (ROS). Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. By neutralizing ROS, 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)- may offer protection against oxidative damage and contribute to the development of antioxidants for clinical use.

The methoxyphenyl substituent at position 3 introduces additional electronic effects into the molecule, further modulating its pharmacokinetic properties. Methoxy groups are known to enhance the lipophilicity of compounds, improving their absorption and bioavailability. This makes 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)- an attractive candidate for oral drug delivery systems.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using green chemistry principles. Traditional methods often involved multi-step reactions with low yields and high environmental costs. However, modern approaches leverage catalytic systems and biodegradable solvents to achieve higher yields while minimizing waste generation.

In terms of applications beyond pharmacology, benzopyran derivatives like this compound have found utility in materials science as well. Their conjugated π-systems make them suitable candidates for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The hydroxyl group at position 7 can be further functionalized to tailor electronic properties for specific applications.

The study of 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)- has also shed light on its interactions with cellular signaling pathways. Preclinical studies have demonstrated its ability to modulate nuclear factor-kappa B (NF-kB) signaling, a pathway central to immune responses and inflammation regulation. This modulation could pave the way for novel treatments targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its direct biological applications, this compound serves as an excellent model for studying structure-function relationships in benzopyran derivatives. By systematically altering substituents on the benzene ring or modifying the oxygen-containing groups within the pyran ring, researchers can gain insights into how these changes influence bioactivity and pharmacokinetics.

In conclusion, CAS No. 139256-06-7, or 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-methoxyphenyl)-, represents a versatile compound with immense potential across multiple disciplines. Its unique chemical structure endows it with diverse biological activities that make it an invaluable tool in drug discovery and materials science alike.